4-nitro-N-(2-pyridinylmethyl)benzenesulfonamide

• IUPAC Name: 4-nitro-N-(pyridin-2-ylmethyl)benzenesulfonamide
• InChI: InChI=1S/C12H11N3O4S/c16-15(17)11-4-6-12(7-5-11)20(18,19)14-9-10-3-1-2-8-13-10/h1-8,14H,9H2
• InChI Key: NXIGSDAKUXYZOY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CNS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C12H11N3O4S
• Molecular Weight: 293.30 g/mol

Description

4-nitro-N-(2-pyridinylmethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C12H11N3O4S and its molecular weight is 293.30 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 293.04702701 g/mol and the complexity rating of the compound is 421. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Solid-Phase Synthesis

4-nitro-N-(2-pyridinylmethyl)benzenesulfonamide and related compounds have been employed as key intermediates in various chemical transformations. They are particularly useful in solid-phase synthesis, a method for assembling chemical compounds, where benzenesulfonamides prepared from immobilized primary amines and nitrobenzenesulfonyl chloride are used. This approach facilitates the production of diverse privileged scaffolds, highlighting the compound's versatility in synthetic chemistry (Fülöpová & Soural, 2015).

Photooxidation Studies

In the study of photooxidation, derivatives like this compound are significant. Research has shown that irradiation of similar compounds in air-saturated solutions can lead to the production of nitroso- and nitro-products, which are important in understanding the behavior of these compounds under environmental conditions (Miller & Crosby, 1983).

Study of Molecular Properties

Research into the first hyperpolarizability of sulfonamide amphiphiles, a property relevant in the field of non-linear optics, has included compounds similar to this compound. These studies provide insights into the electronic properties of these compounds and their potential applications in materials science (Kucharski, Janik, & Kaatz, 1999).

Anticancer Research

Compounds bearing the 4-nitrobenzenesulfonamide fragment have been synthesized and evaluated for their anticancer properties. Specifically, studies have shown that these compounds can induce cell death in cancer cells through mechanisms such as the activation of pro-apoptotic genes and phosphorylation pathways (Cumaoğlu et al., 2015).

Antifungal Applications

A series of novel compounds, including derivatives of benzenesulfonamide, have been synthesized and evaluated for their antifungal activity. These studies reveal the potential of such compounds in treating fungal infections and understanding structure-activity relationships in drug design (Gupta & Halve, 2015).